Cas no 1261791-94-9 (2-Chloro-4-(2,3-difluorophenyl)-5-hydroxypyridine)

• Product Name: 2-Chloro-4-(2,3-difluorophenyl)-5-hydroxypyridine
• CAS No: 1261791-94-9
• MF: C₁₁H₆ClF₂NO
• MW: 241.621248722076
• CID: 4920980
• Update Time: 2025-05-21

2-Chloro-4-(2,3-difluorophenyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(2,3-difluorophenyl)-5-hydroxypyridine

• Inchi： 1S/C11H6ClF2NO/c12-10-4-7(9(16)5-15-10)6-2-1-3-8(13)11(6)14/h1-5,16H
• InChI Key： MGNVGACURJJSOR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)O)C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 3.3
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-4-(2,3-difluorophenyl)-5-hydroxypyridine

Research Brief on 2-Chloro-4-(2,3-difluorophenyl)-5-hydroxypyridine (CAS: 1261791-94-9): Recent Advances and Applications

The compound 2-Chloro-4-(2,3-difluorophenyl)-5-hydroxypyridine (CAS: 1261791-94-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, including the difluorophenyl and hydroxypyridine moieties, make it a promising scaffold for medicinal chemistry applications.

Recent studies have explored the synthesis of 2-Chloro-4-(2,3-difluorophenyl)-5-hydroxypyridine through optimized catalytic processes, achieving higher yields and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed coupling reaction that significantly improved the efficiency of its synthesis. The study highlighted the compound's stability under physiological conditions, which is critical for its potential in vivo applications.

In terms of biological activity, 2-Chloro-4-(2,3-difluorophenyl)-5-hydroxypyridine has shown promising results as an inhibitor of specific kinase enzymes involved in inflammatory pathways. Preclinical studies have revealed its efficacy in reducing cytokine production in murine models, suggesting potential applications in autoimmune diseases. Researchers have also investigated its mechanism of action, identifying key interactions with the ATP-binding sites of target kinases.

Further investigations into the compound's pharmacokinetic properties have been conducted, with a focus on its absorption, distribution, metabolism, and excretion (ADME) profiles. A recent pharmacokinetic study reported favorable oral bioavailability and a half-life suitable for once-daily dosing, positioning it as a viable candidate for further drug development. However, challenges such as metabolic stability in human liver microsomes remain to be addressed.

The potential therapeutic applications of 2-Chloro-4-(2,3-difluorophenyl)-5-hydroxypyridine extend beyond inflammation. Emerging research has explored its role in oncology, particularly as a modulator of tumor microenvironment signaling pathways. In vitro studies have demonstrated its ability to inhibit cancer cell proliferation, with notable effects on breast and lung cancer cell lines. These findings underscore the compound's versatility and warrant further investigation in combinatorial therapies.

In conclusion, 2-Chloro-4-(2,3-difluorophenyl)-5-hydroxypyridine (CAS: 1261791-94-9) represents a promising chemical entity with diverse therapeutic potential. Recent advances in its synthesis, biological evaluation, and mechanistic understanding have laid a solid foundation for its development as a drug candidate. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications through rigorous preclinical and clinical studies.